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Compound of Interest

Compound Name: H-Pro-Phe-Me trifluoroactate

CAS No.: 149673-08-5

Cat. No.: B583682

Get Quote

Executive Summary & Immediate Action
H-Pro-Phe-Me Trifluoroacetate is a dipeptide methyl ester salt. While the peptide sequence

(Proline-Phenylalanine) is biologically benign, the Trifluoroacetate (TFA) counter-ion dictates

the chemical hygiene and disposal pathway.

Core Safety Directive:

Do NOT dispose of this substance in general trash.

Do NOT pour aqueous solutions down the drain without specific EHS authorization.[1]

MANDATORY: Segregate as Halogenated Organic Waste due to the presence of fluorine

atoms (

group) in the counter-ion.

Chemical Profile & Risk Assessment
To understand the disposal logic, we must decouple the peptide from its salt form.
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Component Chemical Role Hazards
Disposal
Implication

H-Pro-Phe-Me Active Peptide
Low toxicity;

biologically active.

Treat as organic

chemical waste.

Trifluoroacetate (TFA) Counter-ion (Salt)

Corrosive (Acidic

upon hydrolysis);

Halogenated.

Dictates Waste

Stream. Must be

incinerated in facilities

equipped with

scrubbers for

Hydrogen Fluoride

(HF).

The "TFA Trap" (Expert Insight)
Many researchers erroneously classify peptide salts as "Non-Halogenated" because the

peptide backbone contains only C, H, N, O. This is a critical compliance violation. The TFA salt

contains three fluorine atoms per molecule. When incinerated in standard non-halogenated

kilns, these release corrosive Hydrogen Fluoride (HF) gas, damaging infrastructure and

violating EPA/EU emission standards.

Operational Disposal Protocols
Protocol A: Solid Waste (Expired or Excess Powder)
Applicability: Pure powder, contaminated weighing boats, solid residues.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass

for solids to prevent breakage during compaction.

Labeling: Affix a hazardous waste tag.

Primary Constituent:[1][2][3][4][5][6][7] "H-Pro-Phe-Me Trifluoroacetate"

Hazard Checkbox: Irritant, Corrosive (if large qty).

Critical Tag:"CONTAINS FLUORINE / HALOGENATED"
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Segregation: Place the HDPE jar into the Halogenated Solid Waste drum.

Why? This ensures the waste goes to a high-temperature incinerator capable of scrubbing

HF.

Protocol B: Liquid Waste (HPLC Effluent / Mother
Liquor)
Applicability: Dissolved peptide in Methanol, Acetonitrile, or Water.

pH Check: TFA salts can lower the pH of unbuffered solutions.

Action: If pH < 2, neutralize with dilute Sodium Bicarbonate (

) to pH 5–9 before adding to the waste carboy to prevent container degradation.

Solvent Segregation:

Scenario 1 (Organic Solvents): Pour into Halogenated Organic Solvent waste. Even if the

solvent is non-halogenated (e.g., MeOH), the dissolved TFA renders the mixture

halogenated.

Scenario 2 (Aqueous >95%): Collect in "Aqueous Chemical Waste" carboy. Add a

stabilizer if the peptide is bioactive.

Documentation: Log the volume on the waste manifest. Explicitly note "TFA Salts" in the

composition.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for disposing of H-Pro-Phe-Me TFA,

ensuring compliance with RCRA and local EHS standards.
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Figure 1: Decision tree for segregating H-Pro-Phe-Me TFA waste streams based on physical

state and solvent composition.

Emergency Procedures (Spill Response)
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In the event of a spill, the TFA component poses the primary risk (acidic burn/irritation).

Parameter Procedure

PPE Required
Nitrile gloves (double gloved recommended),

safety goggles, lab coat.

Small Spill (Solid)

1. Dampen a paper towel (do not create dust).2.

Wipe up solids.3. Place all materials in

Halogenated Solid Waste.

Small Spill (Liquid)

1. Cover with sodium bicarbonate or spill

absorbent pads.2. Wait for effervescence

(bubbling) to cease.3. Collect as chemical

waste.

Skin Contact
Wash immediately with soap and copious water

for 15 minutes. TFA salts can penetrate skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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